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Compound of Interest

Compound Name: N-Carbobenzyloxy mannosamine

Cat. No.: B1140123

N-Cbz-mannosamine is a derivative of D-mannosamine where the amino group at the C-2
position is protected by a Carbobenzyloxy (Cbz or Z) group. This protection strategy is
fundamental to its utility.

o The Carbobenzyloxy (Cbz) Group: Introduced in the 1930s, the Cbz group is one of the most
established and reliable amine protecting groups in organic synthesis, particularly in peptide
and carbohydrate chemistry.[1][2] Its key advantages include ease of introduction, stability
under a wide range of reaction conditions, and clean, specific removal by hydrogenolysis.[1]
[3] The Cbz group is stable in basic and most aqueous acidic media, making it orthogonal to
many other common protecting groups like Boc (tert-butyloxycarbonyl) and Fmoc (9-
fluorenylmethyloxycarbonyl).[1][4]

e The Mannosamine Scaffold: D-mannosamine and its N-acetylated form, N-acetyl-D-
mannosamine (ManNAc), are biologically crucial monosaccharides.[5] ManNAc is the
committed biological precursor in the biosynthesis of sialic acids (e.g., N-acetylneuraminic
acid, Neu5Ac).[6][7][8] Sialic acids are terminal sugars on the glycan chains of glycoproteins
and glycolipids, playing critical roles in cell-cell recognition, immune system modulation, and
pathogen interactions.[6][9] Consequently, synthetic access to mannosamine derivatives is
essential for developing therapeutics and research tools in glycobiology.[5][10]

Synthesis and Deprotection of N-Cbhz-mannosamine

The synthesis of N-Cbz-mannosamine involves the straightforward protection of the amine
group of D-mannosamine.
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Protection of the Amino Group

The most common method for introducing the Cbhz group is the reaction of the amine with
benzyl chloroformate (Cbz-Cl) under Schotten-Baumann conditions (in the presence of a base).
[1] The base neutralizes the HCI generated during the reaction.[1]
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Caption: General workflow for the N-Cbz protection of D-mannosamine.

Deprotection of the Cbz Group

A primary advantage of the Cbz group is its facile removal under neutral conditions via catalytic
hydrogenolysis. This process typically involves hydrogen gas (Hz) and a palladium on carbon
(Pd/C) catalyst, yielding the free amine, toluene, and carbon dioxide.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1140123#key-features-of-n-carbobenzyloxy-
mannosamine-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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